Cas no 1511208-83-5 (1-Propanone, 3-amino-1-(4-thiazolyl)-)

• Product name: 1-Propanone, 3-amino-1-(4-thiazolyl)-
• CAS No: 1511208-83-5
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 5291167

1-Propanone, 3-amino-1-(4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-amino-1-(4-thiazolyl)-

• Inchi： 1S/C6H8N2OS/c7-2-1-6(9)5-3-10-4-8-5/h3-4H,1-2,7H2
• InChI Key： QHXVWXURRPLRHS-UHFFFAOYSA-N
• SMILES： C(C1=CSC=N1)(=O)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-Propanone, 3-amino-1-(4-thiazolyl)-

1-Propanone, 3-amino-1-(4-thiazolyl)-

The compound 1-Propanone, 3-amino-1-(4-thiazolyl)- (CAS No: 1511208-83-5) is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring system, which is known for its versatile reactivity and applications in drug design and synthesis.

Thiazole, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is a key structural element in this compound. The presence of the thiazole ring imparts unique electronic properties to the molecule, making it highly reactive towards various nucleophilic and electrophilic attacks. Additionally, the amino group attached at the 3-position of the propanone moiety introduces further functional diversity, enabling this compound to participate in a wide range of chemical transformations.

Recent studies have highlighted the importance of 1-Propanone, 3-amino-1-(4-thiazolyl)- in the development of novel therapeutic agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the field of oncology and neurodegenerative diseases. The compound's ability to act as a scaffold for drug design has been extensively documented in scientific literature.

In terms of synthesis, 1-Propanone, 3-amino-1-(4-thiazolyl)- can be prepared through several routes, including condensation reactions involving thioamides and aldehydes or ketones. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization studies have shown that microwave-assisted synthesis can significantly enhance reaction efficiency and yield.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, 1-Propanone, 3-amino-1-(4-thiazolyl)- exhibits moderate biodegradability under aerobic conditions. This characteristic is crucial for its safe handling and disposal in industrial settings. Regulatory agencies have established guidelines for its use to minimize potential risks to human health and the environment.

In conclusion, 1-Propanone, 3-amino-1-(4-thiazolyl)- (CAS No: 1511208-83-5) is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across multiple disciplines.